5-Bromo-2,6-dioxo-5-(phenylamino)hexahydropyrimidine-4-carboxylic acid
Overview
Description
5-Bromo-2,6-dioxo-5-(phenylamino)hexahydropyrimidine-4-carboxylic acid is a complex organic compound with the molecular formula C11H10BrN3O4 and a molecular weight of 328.1188 g/mol . This compound is characterized by the presence of a bromine atom, a phenylamino group, and a hexahydropyrimidine ring, making it a unique and versatile molecule in various chemical reactions and applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-Bromo-2,6-dioxo-5-(phenylamino)hexahydropyrimidine-4-carboxylic acid typically involves multi-step organic reactionsThe reaction conditions often require specific catalysts, solvents, and temperature control to ensure the desired product yield and purity .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This includes the use of continuous flow reactors, automated synthesis equipment, and advanced purification techniques to ensure high-quality production.
Chemical Reactions Analysis
Types of Reactions
5-Bromo-2,6-dioxo-5-(phenylamino)hexahydropyrimidine-4-carboxylic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form different derivatives.
Reduction: Reduction reactions can modify the functional groups present in the molecule.
Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Common reagents used in these
Properties
CAS No. |
6971-61-5 |
|---|---|
Molecular Formula |
C11H10BrN3O4 |
Molecular Weight |
328.12 g/mol |
IUPAC Name |
5-anilino-5-bromo-2,6-dioxo-1,3-diazinane-4-carboxylic acid |
InChI |
InChI=1S/C11H10BrN3O4/c12-11(15-6-4-2-1-3-5-6)7(8(16)17)13-10(19)14-9(11)18/h1-5,7,15H,(H,16,17)(H2,13,14,18,19) |
InChI Key |
MFGLWWZHNYVWRT-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)NC2(C(NC(=O)NC2=O)C(=O)O)Br |
Origin of Product |
United States |
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